5-Chloro-3-(2,5-dimethoxyphenyl)benzoic acid, 95%
Overview
Description
5-Chloro-3-(2,5-dimethoxyphenyl)benzoic acid (5-Cl-2,5-DMPBA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 248.6 g/mol. 5-Cl-2,5-DMPBA is a chiral compound, meaning that it has two different forms that are mirror images of each other. It is a relatively simple compound and can be easily synthesized in the laboratory.
Scientific Research Applications
5-Cl-2,5-DMPBA has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of pharmaceuticals, including antifungal agents, antibiotics, and anticancer agents. It has also been used in the synthesis of a variety of organic compounds, such as dyes, fragrances, and pesticides. Additionally, 5-Cl-2,5-DMPBA has been used in the synthesis of a variety of polymers and in the synthesis of a variety of organic catalysts.
Mechanism of Action
5-Cl-2,5-DMPBA is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which plays a role in inflammation and pain. The mechanism of action of 5-Cl-2,5-DMPBA is thought to involve the inhibition of the formation of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
5-Cl-2,5-DMPBA has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anti-cancer effects in cell culture models. Additionally, 5-Cl-2,5-DMPBA has been shown to have antioxidant and anti-allergic effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Cl-2,5-DMPBA in laboratory experiments include its low cost, its ease of synthesis, and its high purity. The main limitation of 5-Cl-2,5-DMPBA is its lack of water solubility, which limits its use in certain experiments.
Future Directions
The future directions for the use of 5-Cl-2,5-DMPBA in scientific research include further exploration of its anti-inflammatory, antioxidant, and anti-allergic effects in animal models. Additionally, further research into its mechanism of action and its potential applications in the synthesis of pharmaceuticals, organic compounds, and polymers is needed. Finally, further research into its use in the synthesis of organic catalysts is needed.
Synthesis Methods
5-Cl-2,5-DMPBA can be synthesized through a two-step process. The first step is the oxidation of 2,5-dimethoxyphenyl benzoic acid (2,5-DMPBA) with a solution of potassium dichromate (K2Cr2O7) and sulfuric acid (H2SO4). This reaction yields 5-chloro-3-(2,5-dimethoxyphenyl)benzoic acid (5-Cl-2,5-DMPBA) and potassium sulfate (K2SO4). The second step is the recrystallization of the 5-Cl-2,5-DMPBA from an ethanol-water solution. This yields a white crystalline solid with a purity of 95%.
properties
IUPAC Name |
3-chloro-5-(2,5-dimethoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO4/c1-19-12-3-4-14(20-2)13(8-12)9-5-10(15(17)18)7-11(16)6-9/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNBSKWRICJEKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690829 |
Source
|
| Record name | 5-Chloro-2',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261991-79-0 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 5-chloro-2′,5′-dimethoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261991-79-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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